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Executive Summary
Indium (In) is a classic Type I superconductor, a class of materials that provided the

foundational experimental basis for the microscopic theory of superconductivity.[1] When

cooled below its critical temperature of approximately 3.41 K, indium undergoes a phase

transition into a superconducting state characterized by zero electrical resistance and the

expulsion of magnetic fields, a phenomenon known as the Meissner effect.[1][2] Its behavior is

exceptionally well-described by the Bardeen-Cooper-Schrieffer (BCS) theory, making it an ideal

model system for studying conventional superconductivity.[3] This guide provides a

comprehensive overview of the core superconducting properties of indium, detailed

experimental protocols for their measurement, and an exploration of the factors that influence

its superconducting state.

Core Superconducting and Structural Properties
Indium's superconducting nature is defined by a set of critical parameters that dictate the

boundaries of its superconducting phase. These properties are intrinsically linked to its metallic

and structural characteristics.

Table 1: Fundamental Superconducting and Structural Properties of Bulk Indium
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Property Value Notes

Superconductor Type Type I

Characterized by a sharp

transition and complete

Meissner effect.[1]

Critical Temperature (Tc) 3.4145 K

The temperature below which

indium becomes

superconducting.[4]

Critical Magnetic Field at 0 K

(Hc(0))
28.0 mT (280 Oe)

The magnetic field required to

destroy superconductivity at

absolute zero.[5]

BCS Energy Gap at 0 K (Δ0) ~0.52 meV

The energy required to break a

Cooper pair; calculated from

Tc.

Crystal Structure Body-Centered Tetragonal
A slightly distorted face-

centered cubic structure.

Space Group I4/mmm

Lattice Parameters (a, c) a = 325.23 pm, c = 494.61 pm

The BCS Framework for Superconductivity in
Indium
The superconductivity in indium is a macroscopic quantum phenomenon explained by the

BCS theory, which was proposed by John Bardeen, Leon Cooper, and Robert Schrieffer in

1957.[6][7]

3.1 Cooper Pair Formation

The central concept of the BCS theory is the formation of "Cooper pairs." In a normal

conductor, electrons move independently and scatter off lattice vibrations (phonons) and

impurities, which gives rise to electrical resistance.[6] However, below the critical temperature

(Tc) in indium, an indirect, phonon-mediated attraction between two electrons can overcome

their mutual Coulomb repulsion.[8]
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The process can be visualized as follows:

An electron moving through the crystal lattice attracts the positive ions, causing a slight

distortion or polarization of the lattice in its wake.

This localized region of higher positive charge density (a phonon) can then attract a second

electron.

This interaction effectively pairs the two electrons, which have opposite momenta and spins,

into a bound state known as a Cooper pair.[6][8]

These Cooper pairs behave like bosons and can condense into a single, coherent quantum

ground state.[3] The energy required to break these pairs and create single-electron excitations

results in an "energy gap" at the Fermi level, which is crucial for the property of zero resistance.

[3]
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Figure 1: The BCS mechanism pathway for superconductivity in indium.

3.2 The Isotope Effect

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.bhcollege.ac.in/online/attendence/classnotes/files/1725206612.pdf
https://www.chm.bris.ac.uk/~paulmay/webprojects2000/igrant/bcstheory_noflash.html
http://hyperphysics.phy-astr.gsu.edu/hbase/Solids/bcs.html
http://hyperphysics.phy-astr.gsu.edu/hbase/Solids/bcs.html
https://www.benchchem.com/product/b141171?utm_src=pdf-body-img
https://www.benchchem.com/product/b141171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


One of the strongest pieces of experimental evidence supporting the phonon-mediated

mechanism of BCS theory is the isotope effect.[9] It was observed that the critical temperature

of a superconductor depends on the isotopic mass (M) of the constituent atoms.[9] This

relationship is given by:

Tc ∝ M-α

where α is the isotope effect coefficient. For most conventional superconductors, including

indium, α is approximately 0.5, which is the value predicted by BCS theory.[10] This

dependence arises because the lattice vibration frequencies are proportional to M-1/2; heavier

isotopes lead to slower vibrations and a lower critical temperature.[9]

Table 2: Isotope Effect in Indium

Parameter Value Significance

Isotope Effect Coefficient (α) ~0.5

Confirms the dominant role of

electron-phonon coupling in

indium's superconductivity,

consistent with BCS theory.[10]

[11]

Thermodynamic and Magnetic Properties
4.1 Critical Magnetic Field

Superconductivity in indium can be destroyed not only by raising the temperature above Tc but

also by applying a sufficiently strong magnetic field, known as the critical magnetic field (Hc).[5]

For a Type I superconductor, this transition from the superconducting to the normal state is

sharp. The critical field is temperature-dependent, being strongest at absolute zero (Hc(0)) and

decreasing to zero at the critical temperature (Tc).[5] This relationship can be approximated by

the parabolic formula:

Hc(T) ≈ Hc(0) [1 - (T/Tc)2]

Table 3: Calculated Critical Magnetic Field of Indium at Various Temperatures
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Temperature (K)
Critical Magnetic Field
(mT)

State

0 28.0 Superconducting

1.0 25.6 Superconducting

2.0 18.3 Superconducting

3.0 6.7 Superconducting

3.4145 0 Normal

Calculated using Tc = 3.4145 K

and Hc(0) = 28.0 mT.[4][5]

4.2 Meissner Effect

A defining characteristic of the superconducting state in indium is the Meissner effect—the

active expulsion of all magnetic flux from its interior.[1] When indium is cooled below its Tc in

the presence of a weak magnetic field, it generates surface currents that create a magnetic

field exactly canceling the external field inside the material.[12] This perfect diamagnetism

(magnetic susceptibility χ = -1) is a hallmark of the superconducting phase and distinguishes it

from a perfect conductor.[12]

Experimental Protocols
The characterization of superconducting materials like indium relies on precise low-

temperature measurements.

5.1 Protocol 1: Determination of Critical Temperature (Tc)

Tc can be determined through two primary methods: electrical resistivity and magnetic

susceptibility measurements.

Method A: Four-Point Probe Resistivity Measurement

Setup: A small, bar-shaped sample of indium is mounted in a cryostat. Four electrical

contacts are made to the sample in a line.[13] A constant DC or low-frequency AC current
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is passed through the two outer probes, and the voltage is measured across the two inner

probes using a high-impedance voltmeter.[14][15] This configuration eliminates

contributions from contact resistance.[13]

Procedure: The sample is slowly cooled from a temperature above Tc (e.g., 10 K) to below

Tc (e.g., 2 K). The resistance (R = V/I) is recorded as a function of temperature.

Analysis: A sharp drop in resistance to a value indistinguishable from zero marks the

superconducting transition. Tc is typically defined as the midpoint of this resistive

transition.

Method B: Magnetic Susceptibility Measurement

Setup: A small indium sample is placed within the pickup coils of a highly sensitive

magnetometer, such as a Superconducting Quantum Interference Device (SQUID).[16]

[17] The apparatus is placed in a cryostat with a controlled temperature and magnetic field

environment.

Procedure (Zero-Field-Cooled, ZFC): The sample is first cooled to the lowest temperature

(e.g., 2 K) in the absence of any magnetic field. A small DC magnetic field (typically < 1

mT) is then applied. The magnetic moment of the sample is measured as the temperature

is slowly increased.

Analysis: Below Tc, the sample exhibits strong diamagnetism (a negative magnetic

moment) due to the Meissner effect. As the sample is warmed through Tc, the magnetic

moment abruptly drops to near zero as the material transitions to the normal,

paramagnetic state. The onset of this transition is defined as Tc.
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Workflow for Measuring Critical Temperature (Tc)
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Figure 2: Experimental workflows for determining the critical temperature (Tc) of indium.

5.2 Protocol 2: Determination of Critical Magnetic Field (Hc)
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This protocol maps the boundary between the superconducting and normal phases in the

magnetic field-temperature (H-T) plane.

Setup: An indium sample is placed in a cryostat equipped with a superconducting magnet

capable of generating a variable magnetic field. The sample is instrumented for either four-

point resistance or SQUID magnetometry measurements.

Procedure: a. The sample is cooled to a fixed temperature (T1) well below Tc. b. The

external magnetic field is slowly swept upwards from zero. c. The resistance or magnetic

moment is monitored continuously. The field value at which the sample abruptly returns to its

normal state (resistance reappears or diamagnetism vanishes) is recorded as Hc(T1). d. The

magnetic field is returned to zero. e. The process is repeated at several different

temperatures (T2, T3, ...) between 0 K and Tc.

Analysis: The collected data points (Hc, T) are plotted to construct the critical magnetic field

curve, which defines the phase boundary of the superconducting state for indium.
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Workflow for Measuring Critical Magnetic Field (Hc)
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Figure 3: Logical workflow for mapping the critical magnetic field (Hc) curve of indium.
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Factors Influencing Superconductivity in Indium
While bulk, high-purity indium is highly consistent, its superconducting properties can be

modified by external factors and physical dimensions.

Pressure: Applying external pressure can alter the interatomic spacing and phonon

frequencies in indium, leading to changes in its critical temperature. For many simple

superconductors, Tc changes with pressure, and this dependence provides further insight

into the electron-phonon interaction.[18][19]

Size and Dimensionality: When the physical dimensions of an indium sample are reduced to

be comparable to or smaller than the superconducting characteristic lengths (the coherence

length and magnetic penetration depth), its properties can change dramatically. In indium
nanoparticles (~36 nm), the critical temperature shows a slight increase, but the critical

magnetic field is enhanced by a factor of over 100 compared to the bulk material.[2] This

enhancement is a common feature in nanoscale superconductors.

Conclusion
Indium stands as a cornerstone material in the study of superconductivity. Its adherence to the

predictions of BCS theory, including a distinct critical temperature, a well-defined critical

magnetic field curve, and a clear isotope effect, makes it an invaluable system for both

pedagogical purposes and advanced research. The experimental protocols outlined in this

guide represent standard, robust methods for characterizing the fundamental properties of

indium and other Type I superconductors, providing a framework for further scientific inquiry

into the fascinating quantum phenomena of condensed matter physics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubs.aip.org/aip/jap/article/101/9/09G111/594786/Superconductivity-in-zero-dimensional-indium
http://hyperphysics.phy-astr.gsu.edu/hbase/Solids/bcs.html
https://www.azom.com/article.aspx?ArticleID=2109
https://meral.edu.mm/record/10359/files/Determination%20of%20the%20Critical%20Magnetic%20Field%20for%20Some%20Superconducting%20Materialat%20Various%20Temperatures.pdf
https://www.bhcollege.ac.in/online/attendence/classnotes/files/1725206612.pdf
https://en.wikipedia.org/wiki/BCS_theory
https://www.chm.bris.ac.uk/~paulmay/webprojects2000/igrant/bcstheory_noflash.html
https://bhcollege.ac.in/online/attendence/classnotes/files/1725204781.pdf
https://www.youtube.com/watch?v=UDpocgV04-E
https://www.quora.com/What-is-an-isotopic-effect-in-the-case-of-a-superconductor
https://institut2a.physik.rwth-aachen.de/de/teaching/praktikum/Anleitungen/FK11-SQUID.pdf
https://www.imagesco.com/articles/superconductors/four-point-electrical-probe.html
https://suragus.com/four-point-probe-measurement/
https://www.thinksrs.com/downloads/pdfs/tpapers/four-point-resistance.pdf
https://pubs.aip.org/aip/rsi/article/59/7/1031/319580/Null-input-current-SQUID-magnetometer-for-the
https://phas.ubc.ca/~berciu/TEACHING/PHYS502/PROJECTS/17SQUID.pdf
https://www.researchgate.net/figure/FIG-A4-Pressure-dependence-of-the-superconducting-transition-temperature-Tc-for-Nd3In_fig4_393724216
https://www.researchgate.net/figure/Pressure-dependence-of-superconducting-transition-temperature-and-critical-current-for-1_fig2_375774108
https://www.benchchem.com/product/b141171#superconductivity-in-indium-at-low-temperatures
https://www.benchchem.com/product/b141171#superconductivity-in-indium-at-low-temperatures
https://www.benchchem.com/product/b141171#superconductivity-in-indium-at-low-temperatures
https://www.benchchem.com/product/b141171#superconductivity-in-indium-at-low-temperatures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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